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Compound of Interest

Compound Name: AEEA-AEEA

Cat. No.: B568407 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

chemical reagents is paramount to ensuring a safe and compliant laboratory environment. This

document provides detailed procedural guidance for the safe handling and disposal of

Aminoethylethanolamine (AEEA), a corrosive and hazardous chemical. Adherence to these

protocols is critical for minimizing risks and ensuring the well-being of all laboratory personnel.

Physical and Chemical Properties of AEEA
Understanding the fundamental properties of AEEA is the first step toward safe handling. The

following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 111-41-1[1]

Molecular Weight 104.15 g/mol [2]

Appearance Clear, colorless, slightly viscous liquid[1][2]

Odor Ammoniacal[1][2]

Boiling Point 243°C (470°F)[2]

Flash Point 132°C (270°F) (Pensky-Martens Closed Cup)[2]

Density 1.03 g/mL at 20°C[2]

Vapor Pressure < 0.01 mm Hg at 20°C[2]

Water Solubility Soluble[3]

pH 11.5[2]

Hazard Identification and Personal Protective
Equipment (PPE)
AEEA is classified as a corrosive material that can cause severe skin burns, eye damage, and

may lead to allergic skin reactions.[1][4] It is also suspected of damaging fertility or the unborn

child.[3][4] Therefore, stringent adherence to safety precautions and the use of appropriate

Personal Protective Equipment (PPE) are mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Tightly fitting safety goggles are essential. For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.[4]

Skin Protection: Chemically resistant gloves are required. Preferred materials include

polyethylene, chlorinated polyethylene, and ethyl vinyl alcohol laminate ("EVAL").[1]

Acceptable alternatives include butyl rubber and natural rubber ("latex").[1] A chemically

resistant apron or full-body suit should be worn depending on the scale of the operation.[1]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If vapors are likely to be generated, a respirator with an approved

filter for ammonia and organic vapors (e.g., Gas cartridge K, green) should be used.[4]

Preparation

Chemical Handling

Waste Disposal

Assess Risks Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
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Avoid contact with skin, eyes,
and clothing

Prevent inhalation of vapors

Segregate AEEA waste Use a dedicated, labeled,
and sealed waste container

Store waste container in a
secondary containment

Arrange for professional
waste disposal
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Safe Handling and Disposal Workflow for AEEA.

Step-by-Step Disposal Procedure for AEEA
The disposal of AEEA must be carried out in compliance with all federal, state, and local

regulations.[2] Under no circumstances should AEEA or its containers be disposed of in the

regular trash or poured down the drain.[3]

1. Waste Collection:

All materials contaminated with AEEA, including unused product, solutions, and
contaminated consumables (e.g., pipette tips, paper towels), must be treated as hazardous
waste.
Collect all AEEA waste in a designated, chemically compatible, and clearly labeled waste
container. The container should be made of a material that does not react with AEEA, such
as high-density polyethylene (HDPE). Avoid containers made of copper, aluminum, zinc, or
their alloys.[3][4]
The waste container must be kept tightly closed when not in use and stored in a well-
ventilated, secure area, away from incompatible materials.[4]

2. Spill Management:
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In the event of a small spill, cover the area with a non-combustible, inorganic absorbent
material such as sand, earth, or vermiculite.[2][3] Do not use organic or cellulosic materials
like sawdust or paper towels to absorb spills, as they can react with ethyleneamines and
potentially ignite.[1][2]
For large spills, contain the spill to prevent it from entering drains or waterways and recover
the material.[2]
All spill cleanup materials must be collected and placed in the designated hazardous waste
container for disposal.

3. Final Disposal:

The sealed and labeled waste container should be disposed of through an approved
hazardous waste disposal service.[4] Contact your institution's Environmental Health and
Safety (EHS) department to arrange for pickup and proper disposal.
Contaminated packaging, such as empty AEEA containers, should also be disposed of as
unused product.[4]

Emergency and First Aid Procedures
Immediate medical attention is required for any exposure to AEEA.[4] Eyewash stations and

safety showers must be readily accessible in any area where AEEA is handled.[3][4]
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Exposure Event

Immediate Actions

Medical Attention

Exposure to AEEA

Skin Contact:
Immediately flush with water for at least 30 minutes.

Remove contaminated clothing.

Eye Contact:
Immediately rinse with water for several minutes.

Remove contact lenses if present.
Continue rinsing.

Inhalation:
Move to fresh air.

Keep at rest in a comfortable position.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Drink plenty of water or milk.

Seek Immediate Medical Attention
(Call a Poison Center or doctor)
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First Aid Procedures for AEEA Exposure.

Detailed First Aid Measures:

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15-30 minutes, occasionally lifting the upper and lower eyelids.[1][4] Remove contact

lenses if present and easy to do so.[4] Seek immediate medical attention from an

ophthalmologist.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing and shoes.[4] Flush

the affected skin area with large quantities of water for at least 30 minutes.[1] Untreated

chemical burns from AEEA heal slowly, so immediate medical treatment is necessary.[3][4]

If Inhaled: Move the individual to fresh air immediately.[4] If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.
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If Swallowed: Do NOT induce vomiting.[1][4] If the person is conscious, have them rinse their

mouth with water and then drink a large amount of water or milk.[1] Never give anything by

mouth to an unconscious person.[4] Transport to a medical facility immediately.[1]

By strictly following these safety protocols and disposal procedures, you can mitigate the risks

associated with AEEA and maintain a safe laboratory environment for yourself and your

colleagues. Always consult your institution's specific safety guidelines and the most current

Safety Data Sheet (SDS) for AEEA before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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